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Cat. No.: B568472

Get Quote

This guide provides an in-depth exploration of Sulforhodamine 101 (SR101), a fluorescent dye

that has transitioned from laser technology to a cornerstone tool in neuroscience and cell

biology. We will delve into its historical development, core chemical and physical properties,

and its applications, with a particular focus on the nuanced protocols required for robust and

reliable experimental outcomes. This document is intended for researchers, scientists, and

drug development professionals seeking to leverage SR101 in their work.

Genesis of a Fluorophore: From Laser Dye to
Biological Beacon
Sulforhodamine 101, a sulfonated derivative of the rhodamine family, was first developed in the

1970s. Its initial purpose was not in the realm of biology, but rather as a highly stable and

efficient gain medium for tunable dye lasers, a testament to its exceptional photostability and

high fluorescence quantum yield in the red spectral region.[1] Commercialized by the Eastman

Kodak Company, its journey into biological sciences began with its first reported use in 1978 for

staining cellular proteins in flow cytometry.[1] This marked a pivotal shift, utilizing its red-shifted
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fluorescence to circumvent spectral overlap with the more common blue and green fluorescent

probes of the era.

A significant evolution in its utility came with the development of its sulfonyl chloride derivative,

famously known as Texas Red®.[1][2][3] This reactive form of SR101 could readily form stable

covalent bonds with primary amines on proteins and other biomolecules, solidifying its role in

immunofluorescence and other labeling applications.[1][2] However, the most profound impact

of SR101 on biological research came in 2004, when it was discovered to be a highly selective

marker for protoplasmic astrocytes in the living brain.[4][5] This discovery, enabling in vivo

imaging of these crucial glial cells with two-photon microscopy, opened new frontiers in the

study of neuro-glial interactions and brain function.

Physicochemical and Spectral Characteristics
A thorough understanding of SR101's fundamental properties is paramount for its successful

application.

Molecular Structure and Properties:

Sulforhodamine 101 is a water-soluble, amphoteric dye with the chemical formula

C₃₁H₃₀N₂O₇S₂ and a molecular weight of 606.71 g/mol .[1][2][6] Its core structure is based on

the xanthene scaffold, characteristic of rhodamine dyes. The presence of two sulfonic acid

groups on the phenyl substituent dramatically increases its water solubility compared to its non-

sulfonated congeners and is crucial for its biological staining properties.[1]

Property Value Source

Molecular Formula C₃₁H₃₀N₂O₇S₂ [1][6]

Molar Mass 606.71 g/mol [1][2]

Solubility
High in polar solvents (e.g.,

DMSO, DMF, water)
[1]

Appearance Deep red solid powder [1]

Spectral Profile:
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SR101 exhibits a distinct spectral profile in the red region of the visible spectrum, making it

compatible with common laser lines and filter sets.

Spectral Characteristic Wavelength/Value Source

Excitation Maximum ~586 nm [1][7]

Emission Maximum ~605 nm [1][7]

Molar Extinction Coefficient ~139,000 cm⁻¹M⁻¹ (in ethanol) [8]

Fluorescence Quantum Yield ~0.9 (in ethanol) [1][8]

The significant Stokes shift (the difference between the excitation and emission maxima) of

approximately 19 nm is advantageous for minimizing self-quenching and simplifying filter

design in fluorescence microscopy.[1]

The Neuroscientist's Tool: In Vivo Astrocyte
Labeling
The landmark application of SR101 is the in vivo labeling of astrocytes.[4][5] This technique

has revolutionized the study of astrocyte morphology, their intimate relationship with the

vasculature, and their role in synaptic transmission and plasticity.

Mechanism of Selective Uptake
The precise mechanism of SR101 uptake by astrocytes is not fully elucidated but is thought to

involve active transport processes and diffusion through gap junctions, allowing the dye to

spread throughout the astrocytic syncytium.[9][10] This preferential accumulation in astrocytes,

with minimal uptake by neurons, provides a high-contrast window into the glial network in the

living brain.

Experimental Protocol: In Vivo Two-Photon Imaging of
Cortical Astrocytes
This protocol outlines the topical application of SR101 for imaging astrocytes in the rodent

cortex.
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Materials:

Sulforhodamine 101 (SR101)

Artificial cerebrospinal fluid (aCSF)

Anesthetic

Surgical tools for craniotomy

Two-photon microscope with a Ti:sapphire laser

Procedure:

Animal Preparation: Anesthetize the animal and perform a craniotomy over the brain region

of interest.

Dye Application: Prepare a stock solution of SR101 in aCSF (e.g., 1 mM). Apply a small

volume of the SR101 solution directly onto the exposed cortical surface. The optimal

concentration and incubation time may need to be empirically determined but a typical

starting point is a 10-20 minute incubation.[11]

Washing: Gently wash the cortical surface with fresh aCSF to remove excess dye.

Imaging: Place the animal under the two-photon microscope. Use an excitation wavelength

of approximately 900-920 nm to excite the SR101.[12] Collect the emitted fluorescence using

a bandpass filter appropriate for the red spectrum (e.g., 610/75 nm).
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Figure 1: Workflow for in vivo astrocyte labeling with SR101.
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Intravenous Administration
For broader and deeper staining of astrocytes throughout the brain, intravenous injection of

SR101 is an effective, non-invasive alternative to topical application.[13] This method allows for

the visualization of astrocytes in various brain regions without the need for a craniotomy at the

time of injection.

Critical Considerations and Limitations: A Word of
Caution
While SR101 is a powerful tool, its use requires careful consideration of its limitations to ensure

accurate data interpretation.

Specificity: Not Just for Astrocytes
Contrary to initial reports, SR101 is not exclusively a marker for astrocytes. It has been

demonstrated to also label oligodendrocytes, another type of glial cell.[2][9][14] The timing of

imaging after dye application can be critical, as astrocytes tend to be labeled more rapidly than

oligodendrocytes.[14] Therefore, it is crucial to validate the identity of SR101-labeled cells,

especially in studies where distinguishing between these glial cell types is important. This can

be achieved through morphological analysis, co-labeling with cell-type-specific markers, or

electrophysiological characterization.

Bioactivity: More Than Just a Pretty Color
SR101 is not biologically inert. At concentrations commonly used for staining, it has been

shown to induce neuronal hyperexcitability and even seizure-like activity.[9][15] This is a critical

consideration for functional imaging studies, as the dye itself could be altering the very neural

activity being measured. Researchers should aim to use the lowest effective concentration of

SR101 and perform control experiments to assess any potential off-target effects on neuronal

function.[9]
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Advantages Limitations
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Figure 2: Advantages and limitations of Sulforhodamine 101.

Beyond Astrocytes: Other Applications and
Derivatives
While in vivo astrocyte labeling is its most prominent application, SR101 and its derivatives

have other uses.

Protein Labeling: As mentioned, the sulfonyl chloride derivative, Texas Red, is widely used

for conjugating to antibodies and other proteins for applications such as immunofluorescence

and flow cytometry.[1][2][3]

Tracer Studies: Due to its high fluorescence and water solubility, SR101 can be used as a

polar tracer in studies of cell morphology and connectivity.[7]

Cancer Research: SR101 has shown utility in identifying and delineating astrocytoma cells in

animal models of glioblastoma, suggesting potential clinical applications in neuro-oncology.

[16][17]

Radiolabeling: Efforts have been made to label SR101 with positron-emitting radionuclides to

develop radiotracers for studying its biological behavior with positron emission tomography

(PET).[18][19]

Conclusion
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Sulforhodamine 101 has had a remarkable journey from a laser component to an indispensable

tool in the life sciences. Its ability to brightly and preferentially label astrocytes in the living brain

has provided unprecedented insights into the function of these enigmatic cells. However, as

with any powerful technique, a deep understanding of its properties, protocols, and limitations

is essential for its responsible and effective use. By acknowledging its lack of absolute

specificity and its potential for bioactivity, researchers can design more rigorous experiments

and continue to unlock the secrets of the brain with this vibrant red dye.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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